Cas no 848774-93-6 ((6-methylpyridazin-3-yl)methanol)

• Product Name: (6-methylpyridazin-3-yl)methanol
• CAS No: 848774-93-6
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD08236825
• CID: 720736
• PubChem ID: 53420938
• Update Time: 2025-06-14

(6-methylpyridazin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-methylpyridazin-3-yl)methanol
• 3-Pyridazinemethanol,6-methyl-
• 3-Pyridazinemethanol,6-methyl
• 6-methylpyridazin-3-methanol
• 6-Methyl-3-pyridazinemethanol (ACI)
• 848774-93-6
• 3-Pyridazinemethanol, 6-methyl-
• AKOS006285755
• SY246660
• EN300-1166849
• DTXSID90697701
• AB44109
• P10568
• YIB77493
• MFCD08236825
• SCHEMBL17982114
• 6-Methylpyridazine-3-methanol
• CS-0054423

• MDL： MFCD08236825
• Inchi： 1S/C6H8N2O/c1-5-2-3-6(4-9)8-7-5/h2-3,9H,4H2,1H3
• InChI Key： FBXMCKLYDLEXMR-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C)=NN=1

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 46.01000
• LogP: 0.27730

Additional information on (6-methylpyridazin-3-yl)methanol

Recent Advances in the Study of (6-methylpyridazin-3-yl)methanol (CAS: 848774-93-6) in Chemical Biology and Pharmaceutical Research

(6-methylpyridazin-3-yl)methanol (CAS: 848774-93-6) is a pyridazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its role in modulating key biological pathways, making it a promising candidate for further investigation.

One of the most notable advancements in the study of (6-methylpyridazin-3-yl)methanol is its incorporation into the design of novel kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound as a core scaffold to develop selective inhibitors targeting specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These inhibitors have demonstrated promising results in preclinical studies, showing high potency and selectivity.

In addition to its role in kinase inhibition, (6-methylpyridazin-3-yl)methanol has also been investigated for its potential as a prodrug or a metabolic intermediate. Recent studies have highlighted its ability to undergo enzymatic transformations, leading to the formation of active metabolites with enhanced pharmacological properties. This characteristic makes it an attractive candidate for prodrug design, where controlled release and targeted delivery are essential for therapeutic efficacy.

The synthetic routes for (6-methylpyridazin-3-yl)methanol have also been optimized in recent years, with researchers developing more efficient and scalable methodologies. Green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, have been employed to improve yield and reduce environmental impact. These advancements not only facilitate large-scale production but also ensure the compound's accessibility for further research and development.

Despite these promising developments, challenges remain in the clinical translation of (6-methylpyridazin-3-yl)methanol-based therapeutics. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical and clinical studies. However, the compound's structural versatility and demonstrated biological activity provide a strong foundation for future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, (6-methylpyridazin-3-yl)methanol (CAS: 848774-93-6) represents a valuable chemical entity in the field of chemical biology and pharmaceutical research. Its applications in kinase inhibition, prodrug design, and synthetic chemistry underscore its potential as a key player in drug discovery. Continued research and development efforts will likely uncover new therapeutic opportunities and further solidify its role in addressing unmet medical needs.